Cas no 1927872-53-4 (Methyl 3-(1h-pyrazol-5-yl)prop-2-ynoate)

• Product Name: Methyl 3-(1h-pyrazol-5-yl)prop-2-ynoate
• CAS No: 1927872-53-4
• MF: C₇H₆N₂O₂
• MW: 150.134741306305
• CID: 5741895
• PubChem ID: 54280373
• Update Time: 2023-11-11

Methyl 3-(1h-pyrazol-5-yl)prop-2-ynoate Chemical and Physical Properties

Names and Identifiers

• AKOS013859455
• CS-0346683
• EN300-787276
• methyl3-(1H-pyrazol-5-yl)prop-2-ynoate
• methyl 3-(1H-pyrazol-5-yl)prop-2-ynoate
• 1927872-53-4
• Methyl 3-(1h-pyrazol-3-yl)propiolate
• 2-Propynoic acid, 3-(1H-pyrazol-3-yl)-, methyl ester
• Methyl 3-(1h-pyrazol-5-yl)prop-2-ynoate

• Inchi： 1S/C7H6N2O2/c1-11-7(10)3-2-6-4-5-8-9-6/h4-5H,1H3,(H,8,9)
• InChI Key： RQJUMHRFPYECNO-UHFFFAOYSA-N
• SMILES： O(C)C(C#CC1=CC=NN1)=O

Computed Properties

• Exact Mass: 150.042927438g/mol
• Monoisotopic Mass: 150.042927438g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 213
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 55Ų

Experimental Properties

• Density: 1.30±0.1 g/cm3(Predicted)
• Boiling Point: 332.4±15.0 °C(Predicted)
• pka: 11.05±0.10(Predicted)